Cas no 55687-16-6 (5-fluoro-2(1H)-Quinoxalinone)

• Product Name: 5-fluoro-2(1H)-Quinoxalinone
• CAS No: 55687-16-6
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• CID: 944327
• PubChem ID: 12686391
• Update Time: 2025-04-19

5-fluoro-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2(1H)-Quinoxalinone
• 2(1H)-Quinoxalinone, 5-fluoro-
• Z2681262459
• 5-Fluoroquinoxalin-2-ol
• 5-fluoro-1,2-dihydroquinoxalin-2-one
• DB-332981
• 55687-16-6
• EN300-7549587
• SCHEMBL21530547
• 5-FLUORO-1H-QUINOXALIN-2-ONE

• Inchi： 1S/C8H5FN2O/c9-5-2-1-3-6-8(5)10-4-7(12)11-6/h1-4H,(H,11,12)
• InChI Key： QQUYDLGJURPFCY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=CC(N2)=O

Computed Properties

• Exact Mass: 164.03859095g/mol
• Monoisotopic Mass: 164.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines